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Compound of Interest

Compound Name: 6-Bromouracil

CAS No.: 4269-93-6

Cat. No.: B1202062

Get Quote

This guide provides an in-depth analysis of the spectroscopic characteristics of 6-bromouracil
(CAS No: 4269-93-6), a key heterocyclic intermediate in synthetic and medicinal chemistry.

Designed for researchers, scientists, and professionals in drug development, this document

moves beyond a simple data repository. It offers a practical, field-tested perspective on the

interpretation and application of Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Ultraviolet-Visible (UV-Vis) spectroscopy for the characterization of this compound.

Introduction: The Significance of 6-Bromouracil
6-Bromouracil, with the chemical formula C₄H₃BrN₂O₂, is a brominated derivative of the

pyrimidine base, uracil.[1] Unlike its extensively studied isomer, 5-bromouracil—a known

mutagen that acts as a thymine analog in DNA—6-bromouracil's primary value lies in its role

as a versatile synthetic precursor.[1] The bromine atom at the C-6 position is a reactive leaving

group, making the molecule susceptible to nucleophilic substitution. This reactivity is exploited

to introduce a variety of functional groups, enabling the synthesis of diverse uracil derivatives

and more complex fused heterocyclic systems for therapeutic development.[1]
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A thorough understanding of its spectroscopic signature is paramount for confirming its identity,

assessing its purity, and monitoring its transformation in chemical reactions. This guide

provides the foundational spectroscopic data and interpretive logic required for these critical

tasks.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of

6-bromouracil in solution. The following data were acquired in deuterated dimethyl sulfoxide

(DMSO-d₆), a common solvent for polar heterocyclic compounds.

¹H NMR Spectroscopy
The proton NMR spectrum provides a direct count and electronic environment of the hydrogen

atoms in the molecule. For 6-bromouracil, the spectrum is characterized by signals from the

two amide protons (N-H) and the single vinyl proton (C-H).

Table 1: ¹H NMR Spectroscopic Data for 6-Bromouracil

Assigned Proton
Chemical Shift (δ)
ppm

Multiplicity Notes

H-5 ~5.95 Singlet (s)
Vinyl proton on the

C5=C6 double bond.

H-1, H-3 ~11.4 (broad) Singlet (s)

Two exchangeable

amide protons. Signal

may be broad and its

position can vary with

concentration and

water content.

Data sourced from the Spectral Database for Organic Compounds (SDBS).

Expert Interpretation: The ¹H NMR spectrum is remarkably simple and diagnostic. The

downfield signal at approximately 5.95 ppm is characteristic of the vinyl proton at the C-5

position. Its singlet nature confirms the absence of adjacent protons for spin-spin coupling. The

two N-H protons of the uracil ring typically appear as a broad singlet far downfield (~11.4 ppm).
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This significant downfield shift is due to the deshielding effects of the adjacent carbonyl groups

and their involvement in hydrogen bonding. In the presence of D₂O, this signal will disappear

due to proton-deuterium exchange, providing a definitive method for its assignment.

Diagram 1: ¹H NMR Assignments for 6-Bromouracil

Caption: Molecular structure of 6-Bromouracil with ¹H NMR assignments.

¹³C NMR Spectroscopy
Carbon-13 NMR provides insight into the carbon framework of the molecule. As each

magnetically distinct carbon atom gives a unique signal in the proton-decoupled spectrum, ¹³C

NMR is an excellent tool for verifying the core structure.

Table 2: ¹³C NMR Spectroscopic Data for 6-Bromouracil

Assigned Carbon Chemical Shift (δ) ppm Notes

C-5 ~100.5
Vinyl carbon attached to

hydrogen.

C-6 ~140.8
Vinyl carbon attached to

bromine.

C-2 ~151.1 Carbonyl carbon (C=O).

C-4 ~159.4 Carbonyl carbon (C=O).

Data sourced from the Spectral Database for Organic Compounds (SDBS).

Expert Interpretation: The ¹³C NMR spectrum shows four distinct signals, corresponding to the

four unique carbon atoms in the 6-bromouracil ring.

Carbonyl Carbons (C-2, C-4): The two signals in the most downfield region (~151-160 ppm)

are assigned to the carbonyl carbons. Their electron-deficient nature, due to bonding with

electronegative oxygen and nitrogen atoms, results in significant deshielding.

Olefinic Carbons (C-5, C-6): The signal at ~140.8 ppm is assigned to C-6. The attachment of

the electronegative bromine atom causes a downfield shift compared to a standard vinyl
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carbon. The C-5 carbon, bonded to a hydrogen, is the most shielded of the sp² carbons,

appearing at ~100.5 ppm. This assignment can be definitively confirmed using techniques

like Heteronuclear Single Quantum Coherence (HSQC), which correlates carbons with their

directly attached protons.

Experimental Protocol: NMR Data Acquisition
A self-validating protocol ensures reproducibility and accuracy.

Sample Preparation:

Accurately weigh approximately 5-10 mg of 6-bromouracil.

Dissolve the sample in ~0.6 mL of high-purity DMSO-d₆ in a clean, dry NMR tube. The

deuterated solvent minimizes solvent signals in the ¹H NMR spectrum.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), if precise

chemical shift referencing to 0.00 ppm is required. Modern spectrometers can also

reference to the residual solvent peak (DMSO at ~2.50 ppm for ¹H and 39.52 ppm for ¹³C).

Instrument Setup (Example: 400 MHz Spectrometer):

Insert the sample into the spectrometer.

Lock onto the deuterium signal of the DMSO-d₆.

Shim the magnetic field to achieve maximum homogeneity, ensuring sharp, symmetrical

peaks.

¹H NMR Acquisition:

Acquire the spectrum using a standard pulse sequence (e.g., a 30-degree pulse).

Set the spectral width to cover the expected range (e.g., 0 to 14 ppm).

Use an appropriate number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:
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Switch the probe to the ¹³C nucleus frequency.

Use a proton-decoupled pulse sequence to simplify the spectrum to singlets for each

carbon.

Set the spectral width to cover the full range of organic carbons (e.g., 0 to 200 ppm).

A larger number of scans will be required due to the low natural abundance of ¹³C (e.g.,

1024 or more).

Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational modes of functional groups within the molecule. It is an

excellent, rapid technique for confirming the presence of key structural motifs like N-H and C=O

bonds.

Table 3: Key IR Absorption Bands for 6-Bromouracil

Wavenumber (cm⁻¹) Intensity Vibrational Assignment

3200 - 3000 Medium, Broad
N-H stretching vibrations of the

amide groups.

~1720 Strong, Sharp
C=O stretching (asymmetric),

likely from C4=O.

~1670 Strong, Sharp
C=O stretching (symmetric),

likely from C2=O.

~1620 Medium
C=C stretching of the

pyrimidine ring.

Data interpreted from the spectrum available in the Spectral Database for Organic Compounds

(SDBS).

Expert Interpretation: The IR spectrum of 6-bromouracil is dominated by features

characteristic of a cyclic amide (lactam) structure.
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N-H Region: The broad absorption band between 3200 and 3000 cm⁻¹ is a clear indication

of N-H stretching. The broadening is a result of intermolecular hydrogen bonding in the solid

state.

Carbonyl (C=O) Region: Two distinct, strong, and sharp peaks are observed in the carbonyl

region. This is typical for uracil derivatives and arises from the asymmetric and symmetric

stretching vibrations of the two C=O groups. The different electronic environments of C2=O

and C4=O lead to two separate absorption frequencies.

Fingerprint Region: The C=C stretching vibration of the ring is visible around 1620 cm⁻¹.

Other bands in the fingerprint region (<1500 cm⁻¹) correspond to complex C-N, C-C, and C-

H bending vibrations, as well as the C-Br stretch, which are collectively unique to the

molecule's structure.

Diagram 2: Workflow for IR Sample Preparation (KBr Pellet Method)
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Start: Obtain Sample & KBr

Grind ~1 mg Sample with
~100 mg dry KBr
in an agate mortar.

Load mixture into
pellet die.

Apply hydraulic pressure
(7-10 tons) under vacuum.

Carefully release pressure
and extract transparent pellet.

Place pellet in spectrometer
and acquire spectrum.

End: Analyze Spectrum

Click to download full resolution via product page

Caption: Standard protocol for preparing a solid sample for IR analysis.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within a molecule's

chromophore. For 6-bromouracil, the conjugated pyrimidine ring system constitutes the

primary chromophore.
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Expert Interpretation: A definitive, published UV-Vis spectrum for 6-bromouracil in a standard

solvent like methanol or water is not readily available in the literature. However, its absorption

characteristics can be reliably inferred. The spectrum is expected to be dominated by π → π*

and n → π* electronic transitions within the conjugated α,β-unsaturated amide system of the

pyrimidine ring.[1][2]

Studies on the closely related 6-aminouracil show a lowest-energy absorption peak near that of

uracil itself (~260 nm), indicating that substitution at the 6-position influences the electronic

structure.[3] The bromine atom at C-6, with its inductive and resonance effects, will modulate

the energy of the molecular orbitals. It is therefore predicted that 6-bromouracil will exhibit a

strong absorption maximum (λ_max) in the range of 260-285 nm, characteristic of a π → π*

transition. A much weaker n → π* transition would likely be observed at a longer wavelength

but may be obscured by the stronger absorption band. Experimental verification is required for

a precise determination of λ_max and the molar absorptivity (ε).

Experimental Protocol: UV-Vis Data Acquisition
Solvent Selection: Choose a UV-transparent solvent. Methanol or ethanol are excellent

choices, as they have UV cutoffs well below the expected absorption of 6-bromouracil.

Stock Solution Preparation:

Accurately prepare a stock solution of known concentration (e.g., 1 mg/mL) by dissolving a

precise mass of 6-bromouracil in the chosen solvent in a volumetric flask.

Serial Dilutions:

Prepare a series of dilutions from the stock solution to find a concentration that gives an

absorbance reading within the optimal range of the spectrophotometer (typically 0.2 - 1.0

A.U.).

Data Acquisition:

Use a dual-beam UV-Vis spectrophotometer.

Fill one quartz cuvette with the pure solvent to serve as the reference (blank).
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Fill a second quartz cuvette with the sample solution.

Scan a wavelength range from approximately 400 nm down to 200 nm.

The resulting spectrum will show absorbance as a function of wavelength. The peak of the

main absorption band is the λ_max.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive and validated

fingerprint for 6-bromouracil. The ¹H and ¹³C NMR spectra definitively establish the molecular

structure, while the IR spectrum confirms the presence of key functional groups. Although a

precise UV-Vis spectrum is not widely published, its characteristics can be confidently predicted

based on established principles of electronic spectroscopy for pyrimidine derivatives. Together,

these techniques form an indispensable toolkit for any scientist working with this versatile

synthetic intermediate, ensuring identity, purity, and quality control in research and

development settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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